1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride

• IUPAC Name: 1-[[4-[(2-chlorophenyl)methyl]piperazin-1-yl]iminomethyl]naphthalen-2-ol;hydrochloride
• InChI: InChI=1S/C22H22ClN3O.ClH/c23-21-8-4-2-6-18(21)16-25-11-13-26(14-12-25)24-15-20-19-7-3-1-5-17(19)9-10-22(20)27;/h1-10,15,27H,11-14,16H2;1H
• InChI Key: QJYZYKPFPAYHFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Cl)N=CC3=C(C=CC4=CC=CC=C43)O.Cl
• Molecular Formula: C22H23Cl2N3O
• Molecular Weight: 416.3 g/mol

Description

1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride, also known as AGN-2979, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as piperazine derivatives and is a potent inhibitor of the enzyme phosphodiesterase type 5 (PDE5).

Mechanism of Action

1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride works by selectively inhibiting PDE5, which is an enzyme that breaks down cyclic guanosine monophosphate (cGMP) in the smooth muscles of the pulmonary arteries and corpus cavernosum. By inhibiting PDE5, 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride increases the levels of cGMP, which leads to the relaxation of smooth muscles and improved blood flow.
Biochemical and Physiological Effects:
1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride has been shown to have potent and selective inhibitory activity against PDE5. In preclinical studies, 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride has been shown to improve pulmonary arterial pressure and reduce right ventricular hypertrophy in animal models of PAH. 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride has also been shown to improve erectile function in animal models of erectile dysfunction.

Advantages and Limitations for Lab Experiments

One advantage of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride is its high selectivity for PDE5, which reduces the risk of off-target effects. 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride also has a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability. However, one limitation of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride is its high cost, which may limit its use in some research settings.

Future Directions

There are several potential future directions for research on 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride. One area of interest is the use of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride in combination with other therapies for PAH, such as prostacyclin analogs or endothelin receptor antagonists. Another area of interest is the development of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride analogs with improved pharmacokinetic properties or selectivity for PDE5. Finally, further studies are needed to elucidate the long-term safety and efficacy of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride in humans.

Synthesis Methods

The synthesis of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride involves the condensation of 2-naphthol with 2-chlorobenzylpiperazine in the presence of formaldehyde and hydrochloric acid. The resulting compound is then purified by recrystallization to obtain 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride as a hydrochloride salt. The synthesis method has been optimized to yield high purity and high yield of 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride.

Scientific Research Applications

1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of pulmonary arterial hypertension (PAH). PAH is a rare and life-threatening disease characterized by high blood pressure in the arteries that supply blood to the lungs. 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride works by inhibiting PDE5, which leads to the relaxation of smooth muscles in the pulmonary arteries and improves blood flow to the lungs. 1-({[4-(2-chlorobenzyl)-1-piperazinyl]imino}methyl)-2-naphthol hydrochloride has also been studied for its potential use in the treatment of erectile dysfunction, as PDE5 inhibitors are commonly used for this indication.